Cas no 2219371-37-4 (rac-(1R,2R)-4-chloro-2-methyl-2,3-dihydro-1H-inden-1-amine)

• Product Name: rac-(1R,2R)-4-chloro-2-methyl-2,3-dihydro-1H-inden-1-amine
• CAS No: 2219371-37-4
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• CID: 6149845
• PubChem ID: 93691736
• Update Time: 2025-10-28

rac-(1R,2R)-4-chloro-2-methyl-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-4-chloro-2-methyl-2,3-dihydro-1H-inden-1-amine
• EN300-1703303
• 2219371-37-4

• Inchi： 1S/C10H12ClN/c1-6-5-8-7(10(6)12)3-2-4-9(8)11/h2-4,6,10H,5,12H2,1H3/t6-,10-/m1/s1
• InChI Key： PVGOMEMDQFBWCQ-LHLIQPBNSA-N
• SMILES： ClC1=CC=CC2=C1C[C@@H](C)[C@H]2N

Computed Properties

• Exact Mass: 181.0658271g/mol
• Monoisotopic Mass: 181.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2R)-4-chloro-2-methyl-2,3-dihydro-1H-inden-1-amine

Rac-(1R,2R)-4-Chloro-2-Methyl-2,3-Dihydro-1H-Inden-1-Amine: A Comprehensive Overview

The compound rac-(1R,2R)-4-chloro-2-methyl-2,3-dihydro-1H-inden-1-amine, identified by the CAS number 2219371-37-4, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines and features a dihydroindenyl backbone with specific stereochemistry at the 1R and 2R positions. The presence of a chlorine atom at the 4-position and a methyl group at the 2-position introduces unique electronic and steric properties that make this compound interesting for researchers in the fields of organic synthesis, drug discovery, and materials science.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of compounds like rac-(1R,2R)-4-chloro-2-methyl-2,3-dihydro-1H-inden-1-amine. The racemic form of this compound has been shown to exhibit selective binding to certain protein targets, making it a promising candidate for further exploration in drug development. Researchers have employed advanced computational methods, such as molecular docking and quantum mechanics calculations, to understand the interaction patterns of this compound with biological systems. These studies have provided valuable insights into its potential as a lead molecule for treating various diseases, including neurodegenerative disorders and cancer.

The synthesis of rac-(1R,2R)-4-chloro-2-methyl-2,3-dihydro-1H-inden-1-amine involves a multi-step process that combines principles from both organic and stereochemical synthesis. Key steps include the formation of the dihydroindenyl ring system through cyclization reactions, followed by selective substitution to introduce the chlorine and methyl groups. The stereochemistry at the 1R and 2R positions is controlled using chiral auxiliaries or asymmetric catalysis techniques. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and scalable production of this compound, reducing costs and improving yields.

In terms of applications, rac-(1R,2R)-4-chloro-2-methyl-2,3-dihydro-1H-inden-1-amine has shown promise in several areas. In the pharmaceutical industry, its ability to act as a chiral ligand in asymmetric catalysis has been extensively studied. This property makes it valuable for synthesizing enantiomerically pure drugs, which are often required for therapeutic purposes due to their superior efficacy and reduced side effects. Additionally, this compound has been explored as a building block for constructing more complex molecular architectures in total synthesis projects.

From a materials science perspective, the unique electronic properties of rac-(1R,2R)-4-chloro-2-methyl-...